molecular formula C24H27N3O4S B2615692 N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide CAS No. 878053-41-9

N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

Cat. No. B2615692
CAS RN: 878053-41-9
M. Wt: 453.56
InChI Key: PPSZUZWBTUWKPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide, also known as EMA401, is a novel drug candidate that has shown potential in treating chronic pain. It is a small molecule inhibitor of the angiotensin II type 2 receptor (AT2R) and has been shown to be effective in preclinical studies.

Mechanism of Action

N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide works by inhibiting the AT2R, which is a G protein-coupled receptor that is involved in the regulation of pain. The AT2R is expressed in the dorsal root ganglia, which are involved in the transmission of pain signals. By inhibiting the AT2R, this compound reduces the transmission of pain signals, leading to a reduction in pain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the expression of pro-inflammatory cytokines, which are involved in the development of chronic pain. It has also been shown to reduce the activation of glial cells, which play a key role in the development of chronic pain. This compound has been shown to be well-tolerated in preclinical studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is its specificity for the AT2R. This makes it a promising candidate for the treatment of chronic pain, as it does not have the side effects associated with traditional pain medications. However, one limitation of this compound is that it has only been studied in preclinical models, and further research is needed to determine its efficacy in humans.

Future Directions

There are several future directions for the research of N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide. One direction is to conduct clinical trials to determine its efficacy in humans. Another direction is to study the long-term effects of this compound on pain relief and the development of tolerance. Additionally, further research is needed to determine the optimal dosing and administration of this compound. Finally, the potential for this compound to be used in combination with other pain medications should be explored.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide involves several steps. The first step is the preparation of 2-(1H-indol-3-ylthio)acetic acid, which is achieved through the reaction of indole-3-carboxylic acid with thioacetic acid. The second step is the preparation of 1-(2-morpholino-2-oxoethyl)-1H-indole-3-carbaldehyde, which is obtained by reacting 1-(2-bromoethyl)-1H-indole-3-carbaldehyde with morpholine and sodium hydride. The final step is the reaction of 1-(2-morpholino-2-oxoethyl)-1H-indole-3-carbaldehyde with 2-(1H-indol-3-ylthio)acetic acid in the presence of triethylamine and 4-ethoxyaniline to yield this compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)acetamide has been extensively studied in preclinical models of chronic pain. It has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. This compound works by inhibiting the AT2R, which is involved in the regulation of pain. It has been shown to be effective in reducing pain without causing the side effects associated with traditional pain medications, such as opioids.

properties

IUPAC Name

N-(4-ethoxyphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N3O4S/c1-2-31-19-9-7-18(8-10-19)25-23(28)17-32-22-15-27(21-6-4-3-5-20(21)22)16-24(29)26-11-13-30-14-12-26/h3-10,15H,2,11-14,16-17H2,1H3,(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPSZUZWBTUWKPS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

453.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.